Cas no 26616-30-8 (Benzenediamine,ar,ar,ar-trinitro-)

• Product Name: Benzenediamine,ar,ar,ar-trinitro-
• CAS No: 26616-30-8
• MF: C₆H₅N₅O₆
• MW: 243.133800268173
• CID: 255732
• PubChem ID: 5743411
• Update Time: 2025-04-19

Benzenediamine,ar,ar,ar-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenediamine,ar,ar,ar-trinitro-
• 3,4,5-trinitrobenzene-1,2-diamine
• DIAMINOTRINITROBENZENE
• 26616-30-8
• SCHEMBL1232164
• NS00051804
• DTXSID50949450

• Inchi： 1S/C6H5N5O6/c7-2-1-3(9(12)13)5(10(14)15)6(4(2)8)11(16)17/h1H,7-8H2
• InChI Key： DWSHPNQTKZNJFW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=C(C=C(C=1[N+](=O)[O-])[N+](=O)[O-])N)N)=O

Computed Properties

• Exact Mass: 243.02405
• Monoisotopic Mass: 243.023983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190
• XLogP3: 0.6

Experimental Properties

• Density: 1.877
• Boiling Point: 638.7°Cat760mmHg
• Flash Point: 340°C
• Refractive Index: 1.78
• PSA: 181.46